4-{[(2,5-dimethylphenyl)sulfonyl]amino}-N-(furan-2-ylmethyl)-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 4-[(2,5-dimethylphenyl)sulfonylamino]-N-(furan-2-ylmethyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H20N4O4S/c1-12-6-7-13(2)16(9-12)27(24,25)21-15-11-20-22(3)17(15)18(23)19-10-14-5-4-8-26-14/h4-9,11,21H,10H2,1-3H3,(H,19,23)
• InChI Key: LSLSXKBGFCBJLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=C(N(N=C2)C)C(=O)NCC3=CC=CO3

Description

4-{[(2,5-DIMETHYLPHENYL)SULFONYL]AMINO}-N-(2-FURYLMETHYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

The synthesis of 4-{[(2,5-DIMETHYLPHENYL)SULFONYL]AMINO}-N-(2-FURYLMETHYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE involves multiple steps, including the formation of intermediate compounds. The synthetic route typically starts with the preparation of the sulfonyl amine derivative, followed by the introduction of the furylmethyl and pyrazole groups under controlled reaction conditions. Industrial production methods may involve optimization of reaction conditions to increase yield and purity, as well as the use of catalysts to facilitate the reactions.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions. Common reagents and conditions used in these reactions include acids, bases, solvents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-{[(2,5-DIMETHYLPHENYL)SULFONYL]AMINO}-N-(2-FURYLMETHYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-{[(2,5-DIMETHYLPHENYL)SULFONYL]AMINO}-N-(2-FURYLMETHYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Compared to other similar compounds, 4-{[(2,5-DIMETHYLPHENYL)SULFONYL]AMINO}-N-(2-FURYLMETHYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE has unique structural features that contribute to its distinct properties and applications. Similar compounds include other sulfonyl amine derivatives and pyrazole-based compounds, which may have different functional groups and biological activities.